![molecular formula C22H29NO3 B584990 rac N,N-Didesmethyl-N-(4-hydroxyphenethyl)-O-desmethyl Venlafaxine-d11 CAS No. 1346598-87-5](/img/structure/B584990.png)
rac N,N-Didesmethyl-N-(4-hydroxyphenethyl)-O-desmethyl Venlafaxine-d11
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rac N,N-Didesmethyl-N-(4-hydroxyphenethyl)-O-desmethyl Venlafaxine-d11 (also known as rac-dV11) is a novel, non-toxic, synthetic compound that has been developed as a potential therapeutic agent for the treatment of various medical conditions. Rac-dV11 is a derivative of the antidepressant venlafaxine, and has been used in laboratory studies to investigate its potential therapeutic effects. Rac-dV11 has been found to have a number of biochemical and physiological effects that make it promising for use in the treatment of various medical conditions.
Scientific Research Applications
Rac-dV11 has been used in laboratory studies to investigate its potential therapeutic effects. In particular, it has been studied for its ability to modulate neurotransmitter systems, including serotonin, norepinephrine, and dopamine. It has also been studied for its ability to modulate the activity of various enzymes, such as monoamine oxidase and acetylcholinesterase. Additionally, it has been studied for its potential anti-inflammatory, anti-oxidative, and anti-apoptotic effects.
Mechanism of Action
The exact mechanism of action of rac-dV11 is not yet fully understood. However, it is believed to act through a number of different pathways. It has been found to modulate the activity of several neurotransmitter systems, including serotonin, norepinephrine, and dopamine. It has also been found to modulate the activity of various enzymes, such as monoamine oxidase and acetylcholinesterase. Additionally, it has been found to have anti-inflammatory, anti-oxidative, and anti-apoptotic effects.
Biochemical and Physiological Effects
Rac-dV11 has been found to have a number of biochemical and physiological effects. It has been found to modulate the activity of various neurotransmitter systems, including serotonin, norepinephrine, and dopamine. It has also been found to modulate the activity of various enzymes, such as monoamine oxidase and acetylcholinesterase. Additionally, it has been found to have anti-inflammatory, anti-oxidative, and anti-apoptotic effects.
Advantages and Limitations for Lab Experiments
Rac-dV11 has several advantages and limitations for use in laboratory experiments. One advantage is that it is a non-toxic compound and is relatively easy to synthesize. Additionally, it has been found to have a number of biochemical and physiological effects that make it promising for use in the treatment of various medical conditions. However, there are some limitations. For example, the exact mechanism of action of rac-dV11 is not yet fully understood, and further research is needed to better understand its effects. Additionally, its effects on humans have not been studied extensively and further research is needed to better understand its potential therapeutic effects.
Future Directions
Rac-dV11 has a number of potential future directions for research. First, further research is needed to better understand its exact mechanism of action. Additionally, its effects on humans need to be studied in more detail in order to better understand its potential therapeutic effects. Further research is also needed to investigate the potential for rac-dV11 to be used in combination with other therapeutic agents. Additionally, further research is needed to investigate the potential for rac-dV11 to be used in the treatment of various medical conditions. Finally, further research is needed to investigate the potential for rac-dV11 to be used as a preventative agent for various medical conditions.
Synthesis Methods
Rac-dV11 is synthesized from venlafaxine, a tricyclic antidepressant, through a process known as reductive amination. This process involves the reaction of a primary amine with an aldehyde or ketone in the presence of a reducing agent, such as sodium cyanoborohydride. The reaction produces an amide bond, which is then hydrolyzed to form rac-dV11. The synthesis of rac-dV11 has been found to be relatively straightforward and efficient, and can be completed in a single-step process.
Properties
IUPAC Name |
2,2,3,3,4,4,5,5,6,6-decadeuterio-1-[1-deuterio-1-(4-hydroxyphenyl)-2-[2-(4-hydroxyphenyl)ethylamino]ethyl]cyclohexan-1-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29NO3/c24-19-8-4-17(5-9-19)12-15-23-16-21(18-6-10-20(25)11-7-18)22(26)13-2-1-3-14-22/h4-11,21,23-26H,1-3,12-16H2/i1D2,2D2,3D2,13D2,14D2,21D |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMYJDHWHTKQULQ-AQUQGOPSSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(C(CNCCC2=CC=C(C=C2)O)C3=CC=C(C=C3)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1(C(C(C(C(C1([2H])[2H])([2H])[2H])(C([2H])(CNCCC2=CC=C(C=C2)O)C3=CC=C(C=C3)O)O)([2H])[2H])([2H])[2H])[2H] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.